Cas no 94248-76-7 (Octanoic acid,isohexadecyl ester)

Octanoic acid,isohexadecyl ester structure
94248-76-7 structure
Product Name:Octanoic acid,isohexadecyl ester
CAS No:94248-76-7
MF:C24H48O2
MW:368.636728286743
CID:807873
PubChem ID:11959923
Update Time:2025-04-19

Octanoic acid,isohexadecyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid,isohexadecyl ester
    • 14-methylpentadecyl octanoate
    • isohexadecyl octanoate
    • isocetyl octanoate
    • EINECS 304-350-8
    • NIKKOL ICIO
    • UNII-1QF907I63D
    • 1QF907I63D
    • DTXSID20241296
    • NS00040343
    • 94248-76-7
    • CETIOL ICEH
    • Octanoic acid, isohexadecyl ester
    • Inchi: 1S/C24H48O2/c1-4-5-6-14-18-21-24(25)26-22-19-16-13-11-9-7-8-10-12-15-17-20-23(2)3/h23H,4-22H2,1-3H3
    • InChI Key: GFVYDNHWTCHDSN-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCCC)=O)CCCCCCCCCCCCCC(C)C

Computed Properties

  • Exact Mass: 368.365430770g/mol
  • Monoisotopic Mass: 368.365430770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 21
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 10.6
  • Topological Polar Surface Area: 26.3Ų

Octanoic acid,isohexadecyl ester Related Literature

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd